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Compound of Interest

Compound Name: N-Methyl-p-(o-tolylazo)aniline

Cat. No.: B090830 Get Quote

A comprehensive review of peer-reviewed scientific literature reveals a significant lack of

specific application studies for the compound N-Methyl-p-(o-tolylazo)aniline. While the

chemical structure is documented, dedicated research into its pharmacological, industrial, or

other practical uses is not readily available in the public domain. This guide, therefore, cannot

provide a direct comparison of its performance against alternatives based on experimental

data.

However, to provide a contextual understanding for researchers, scientists, and drug

development professionals, this report summarizes the known applications and properties of its

parent compounds, aniline and N-methylaniline, which are broadly used in various scientific

and industrial fields. It is crucial to note that the properties and applications of these parent

compounds may not be directly extrapolated to N-Methyl-p-(o-tolylazo)aniline.

General Context from Related Compounds: Aniline
and N-Methylaniline
Aniline and its derivatives are fundamental building blocks in organic chemistry with wide-

ranging applications.

Applications in Dye Synthesis
Aniline and its derivatives are historically and currently significant as intermediates in the

synthesis of a vast array of dyes.[1][2] The azo group (-N=N-) present in the structure of N-
Methyl-p-(o-tolylazo)aniline is characteristic of azo dyes, which constitute a large and
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important class of coloring agents. The general synthesis of azo dyes involves the diazotization

of a primary aromatic amine, followed by coupling with an electron-rich nucleophile. While no

specific studies detail the use of N-Methyl-p-(o-tolylazo)aniline as a dye, its structure

suggests a potential role as a chromophore.

Applications in Polymer Chemistry
Aniline and its N-alkylated derivatives, such as N-methylaniline, are monomers used in the

production of conductive polymers like polyaniline (PANI).[3][4] These polymers are

investigated for their applications in sensors, electronic devices, and anti-corrosion coatings.

The specific properties of the resulting polymer can be tuned by modifying the aniline

monomer.

Pharmaceutical and Agrochemical Intermediates
Aniline derivatives are pivotal intermediates in the manufacturing of various pharmaceuticals

and agrochemicals.[1][2] The anilino group is a common structural motif in many biologically

active molecules.

Toxicological Profile of a Related Compound: N-
Methylaniline
While no specific toxicological studies were found for N-Methyl-p-(o-tolylazo)aniline, research

on N-methylaniline provides important safety considerations. Studies have shown that N-

methylaniline can be toxic to pregnant rats and may induce embryotoxic effects at certain

doses.[5] It is also known to be used as an intermediate for dyes and agrochemicals.[2]

General toxicological profiles of aniline and its derivatives often include hematotoxicity.[6] Given

these findings, N-Methyl-p-(o-tolylazo)aniline should be handled with appropriate caution in

any research setting.

Conclusion
There is a clear absence of peer-reviewed studies detailing the specific applications,

comparative performance, or biological pathways associated with N-Methyl-p-(o-
tolylazo)aniline. The information presented here on related aniline compounds serves to

provide a general background but should not be considered as data on the target compound
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itself. Further research is required to elucidate the potential applications and properties of N-
Methyl-p-(o-tolylazo)aniline. Without such data, a comparative guide with experimental

protocols and data visualization as initially requested cannot be generated. Researchers

interested in this specific molecule will need to conduct foundational studies to determine its

characteristics and potential uses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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